Cas no 1169692-38-9 (Phosphorylethanolamine-d4)

• Product Name: Phosphorylethanolamine-d4
• CAS No: 1169692-38-9
• MF: C₂H₈NO₄P
• MW: 145.087628364563
• CID: 1063034
• PubChem ID: 25170297
• Update Time: 2025-08-05

Phosphorylethanolamine-d4 Chemical and Physical Properties

Names and Identifiers

• Phosphorylethanolamine-d4
• Phosphorylethanolami
• (2-amino-1,1,2,2-tetradeuterioethyl) dihydrogen phosphate
• O-Phosphorylethanolamine-1,1,2,2-d4
• MFCD20257128
• 1169692-38-9
• G77057
• O-Phosphorylethanolamine-1,1,2,2-d4, 98 atom % D, 97% (CP)
• Phosphoethanolamine-d4
• DTXSID50648956
• CS-0643428
• HY-N5034S
• Phosphonoethanolamine-d4
• O-Phosphoethanolamin-d4
• 2-Amino(~2~H_4_)ethyl dihydrogen phosphate
• O-Phosphorylethanolamine-d4
• [2-amino(1,1,2,2-?H?)ethoxy]phosphonic acid

• Inchi： 1S/C2H8NO4P/c3-1-2-7-8(4,5)6/h1-3H2,(H2,4,5,6)/i1D2,2D2
• InChI Key： SUHOOTKUPISOBE-LNLMKGTHSA-N
• SMILES： P(=O)(O)(O)OC([2H])([2H])C([2H])([2H])N

Computed Properties

• Exact Mass: 145.04400
• Monoisotopic Mass: 145.04420172g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 102.59000
• LogP: -0.24530

Phosphorylethanolamine-d4 Security Information

• Hazard Category Code： 25-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphoethanolamines
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Phosphoethanolamines